Sodium perfluoro-1-hexanesulfinate

• CAS: 102061-83-6

Core Science & Biosynthesis

Sodium perfluoro-1-hexanesulfinate CAS number 27619-93-8

Executive Summary

Sodium perfluoro-1-hexanesulfinate (CAS 27619-93-8) represents a critical tool in the medicinal chemist's arsenal for "Innate C-H Functionalization." Unlike simple trifluoromethylation, the introduction of a perfluorohexyl (

) motif—often termed a "fluorous ponytail"—imparts profound changes to a molecule's physicochemical profile. This guide details the mechanistic principles, standardized protocols, and safety frameworks required to utilize this reagent for direct, radical-mediated alkylation of heteroaromatic scaffolds.

Key Utility:

• Lipophilicity Modulation: Significant increase in LogP, facilitating membrane permeability for polar scaffolds.

• Metabolic Blocking: Fluorine-dense chains can shield metabolic soft spots.

• Fluorous Tagging: Enables fluorous solid-phase extraction (F-SPE) techniques.

Chemical Profile & Stability

Property	Specification	Notes
Chemical Name	Sodium perfluoro-1-hexanesulfinate	Also known as C6-Diversinate
Formula
CAS Number	27619-93-8
Appearance	White to off-white solid	Hygroscopic; store in desiccator
Solubility	DMSO, Water, DMF, MeCN	Poor solubility in non-polar organics
Stability	Air-stable solid	Decomposes slowly in acidic aqueous solutions
Reactivity Class	Radical Precursor	Source of electrophilic radicals

Mechanistic Principles: Oxidative Desulfinylation

The utility of sodium perfluorohexanesulfinate lies in its ability to generate the perfluorohexyl radical (

) under mild oxidative conditions. This process, often referred to as the Langlois-Baran protocol, avoids the use of pre-functionalized substrates (e.g., halides or boronates), allowing for the direct functionalization of complex drug-like cores.

The Cascade:

• Single Electron Transfer (SET): The sulfinate anion is oxidized (typically by TBHP or a metal catalyst) to a sulfonyl radical.

• Desulfinylation: Rapid extrusion of

  generates the reactive radical.

• Radical Addition: The electrophilic radical attacks the most electron-rich position of the heteroaromatic system (Minisci-type reactivity).

• Re-aromatization: Oxidation of the radical intermediate restores aromaticity.

Visualization: Radical Generation & Functionalization Cycle

Figure 1: The oxidative desulfinylation pathway converting the sulfinate salt into a reactive perfluoroalkyl radical for heterocycle functionalization.

Experimental Protocols

The following protocols are designed for scalability and reproducibility.

Protocol A: Standard Innate C-H Perfluorohexylation

Best for: Late-stage functionalization of complex heterocycles (pyridines, indoles, pyrroles).

Reagents:

• Substrate (1.0 equiv)

• Sodium perfluoro-1-hexanesulfinate (3.0 equiv)

• tert-Butyl hydroperoxide (TBHP),

Technical Whitepaper: Sodium Tridecafluorohexane-1-sulfinate

This comprehensive technical guide details the physicochemical properties, safety protocols, and experimental applications of Sodium Tridecafluorohexane-1-sulfinate (

). This document is designed for application scientists and researchers utilizing this reagent for radical perfluoroalkylation.

Safe Handling, Reactivity, and Application in Radical C-H Functionalization

Executive Summary

Sodium tridecafluorohexane-1-sulfinate (often referred to as the C6-Langlois Reagent analog ) is a solid-state source of the perfluorohexyl radical (

). It allows for the direct, innate C-H functionalization of heterocycles under oxidative conditions.

While chemically valuable, this compound belongs to the Per- and Polyfluoroalkyl Substances (PFAS) class. Consequently, its use requires strict adherence to safety protocols not only for immediate toxicity (irritation) but for long-term environmental persistence. This guide synthesizes standard Safety Data Sheet (SDS) parameters with practical laboratory workflows.

Chemical Identity & Physicochemical Profile

Parameter	Specification
Chemical Name	Sodium tridecafluorohexane-1-sulfinate
Formula
Molecular Weight	~420.1 g/mol
Appearance	White to off-white crystalline powder
Solubility	Soluble in DMSO, DMF, Acetonitrile, Water (partial)
Melting Point	>200°C (Decomposes)
Reactivity	Reducing agent; generates radicals upon oxidation

Hazard Identification & Toxicology (GHS Classification)

This compound is generally classified under Category 2 for skin/eye irritation and Category 3 for respiratory tract irritation. However, as a PFAS derivative, it warrants a "Precautionary Principle" approach.

GHS Label Elements

• Signal Word: WARNING

• Pictograms: Exclamation Mark (GHS07)

Hazard Code	Hazard Statement
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.

Precautionary Statements (Scientific Context)

• P261: Avoid breathing dust/fume. Rationale: Fluorinated dusts can cause polymer fume fever-like symptoms if inhaled at high concentrations.

• P280: Wear protective gloves/eye protection. Rationale: Organofluorines can enhance transdermal transport of other solvents.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses.

Experimental Mechanism: Radical Generation

The utility of sodium tridecafluorohexane-1-sulfinate lies in its ability to undergo Single Electron Transfer (SET) oxidation. This releases sulfur dioxide (

) and generates a reactive perfluorohexyl radical.

Reaction Pathway

• Oxidation: The sulfinate anion (

  ) is oxidized by a radical initiator (e.g., TBHP, ).

• Desulfonylation: The resulting sulfonyl radical (

  ) is unstable and extrudes .

• Radical Attack: The electrophilic

  radical attacks electron-rich positions on the heterocycle.

Mechanistic Visualization

Figure 1: Radical generation pathway via oxidative desulfonylation.

Standard Operating Procedure (SOP): C-H Perfluorohexylation

Objective: Install a

group onto a heteroaromatic substrate (e.g., Caffeine, Pyridine).

Reagents & Setup

• Substrate: 1.0 equiv (e.g., Caffeine)

• Reagent: Sodium tridecafluorohexane-1-sulfinate (2.0 - 3.0 equiv)

• Oxidant: tert-Butyl hydroperoxide (TBHP) (70% aq., 3.0 - 5.0 equiv)

• Solvent: DMSO:Water (4:1 ratio) or DCM:Water biphasic system.

Step-by-Step Protocol

• Preparation: In a fume hood, charge a reaction vial with the heterocycle (1.0 mmol) and Sodium tridecafluorohexane-1-sulfinate (2.0 mmol).

• Solvation: Add DMSO (4 mL) and Water (1 mL). Stir to dissolve.

  • Note: The sulfinate salt may have limited solubility in pure organic solvents; water aids solubility and radical transfer.

• Initiation: Add TBHP (3.0 mmol) dropwise at

  (if scale >1g) or room temperature (small scale).

  • Caution: Exothermic reaction. Evolution of

    gas will occur.

• Reaction: Stir vigorously at Room Temperature (or 50°C for unreactive substrates) for 12–24 hours.

  • Monitoring: Use TLC or

    NMR (expect disappearance of sulfinate peak ~ -130 ppm region and appearance of product peaks).

• Workup (PFAS Containment):

  • Dilute with Ethyl Acetate.

  • Wash with saturated

    (to neutralize acid byproducts) and Brine.

  • CRITICAL: Collect all aqueous waste separately as "Fluorinated Aqueous Waste." Do not pour down the drain.

• Purification: Dry organic layer over

  , concentrate, and purify via silica gel chromatography.

Safety & Waste Management Workflow

Handling PFAS reagents requires a "Cradle-to-Grave" mindset to prevent environmental contamination.

Figure 2: PFAS-specific safety and waste disposal workflow.

Emergency Response

• Spill: Do not dry sweep. Dampen with water to prevent dust, then scoop into a labeled PFAS waste container.

• Fire: Use dry chemical,

  , or sand. Do not use water jet (scatters fluorinated contaminants). Thermal decomposition produces Hydrogen Fluoride (HF).

References

• Baran, P. S., et al. (2012). "Innate C-H trifluoromethylation of heterocycles." Proceedings of the National Academy of Sciences.

• Langlois, B. R., et al. (1991). "Trifluoromethylation of aromatic compounds with sodium trifluoromethanesulfinate." Tetrahedron Letters.

• Sigma-Aldrich. (2023). "Safety Data Sheet: Sodium Trifluoromethanesulfinate (Analogous Hazard Profile)."

• EPA. (2023). "PFAS Handling and Disposal Guidelines." United States Environmental Protection Agency.

Protocols & Analytical Methods

Application Note: Oxidative C-H Perfluoroalkylation of Arenes

Executive Summary

The introduction of perfluoroalkyl groups (e.g.,

, ) into aromatic scaffolds is a cornerstone strategy in medicinal chemistry to modulate metabolic stability (blocking P450 oxidation sites) and lipophilicity ( ). Traditional cross-coupling methods often require pre-functionalized aryl halides, limiting their utility in late-stage functionalization (LSF).

This guide details protocols for the direct Oxidative C-H Perfluoroalkylation of arenes. We focus on two dominant methodologies: Innate Radical Functionalization (using sulfinate salts) and Photoredox Catalysis . These protocols are designed to be self-validating, scalable, and applicable to complex heterocycles found in drug discovery.

Mechanistic Underpinnings

Understanding the mechanism is critical for troubleshooting low yields or regioselectivity issues. Unlike electrophilic aromatic substitution (

), oxidative perfluoroalkylation typically proceeds via a Single Electron Transfer (SET) radical mechanism.

The General Pathway

• Radical Generation: The perfluoroalkyl source is oxidized (chemically or photochemically) to generate the electrophilic radical (

  ).

• Radical Addition: The

  species adds to the most electron-rich or sterically accessible position of the arene (Minisci-type or radical addition).

• Oxidation/Deprotonation: The resulting radical intermediate is oxidized to a cation and deprotonated to restore aromaticity.

Visualization: Radical Oxidative Cycle

The following diagram illustrates the generic pathway for Langlois-type chemistry.

Figure 1: General mechanism for oxidative radical C-H perfluoroalkylation involving radical generation, addition, and re-aromatization.

Protocol A: Innate Radical Functionalization (The Baran Method)

This method utilizes sodium triflinate (Langlois Reagent) and tert-butyl hydroperoxide (TBHP). It is the most robust method for electron-deficient heterocycles and does not require transition metal catalysts.

Target Substrates: Electron-deficient heterocycles (pyridines, quinolines), caffeine derivatives, uracils.

Materials

• Substrate: 1.0 equiv.

• Reagent: Sodium trifluoromethanesulfinate (Langlois Reagent,

  ) - 3.0 equiv.

• Oxidant: tert-Butyl hydroperoxide (TBHP), 70% aq. solution - 3.0 to 5.0 equiv.

• Solvent: DCM/Water (2.5:1) or DMSO.

• Additives: TFA (optional, for protonation of basic heterocycles).

Step-by-Step Methodology

• Preparation: In a standard vial equipped with a stir bar, dissolve the Substrate (1.0 equiv) and Langlois Reagent (3.0 equiv) in the solvent system (Concentration ~0.1 M to 0.2 M).

  • Expert Insight: If the substrate is a basic heterocycle (e.g., pyridine), add 1.0 equiv of TFA to protonate the nitrogen. This increases the electrophilicity of the ring, but more importantly, it matches the polarity of the radical species.

• Initiation: Cool the mixture to 0°C (ice bath). Dropwise add TBHP (3.0 equiv).

  • Caution: Reaction is exothermic.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir vigorously for 12–24 hours.

  • Validation: The biphasic mixture (if using DCM/H2O) requires vigorous stirring to ensure phase transfer of the radical species.

• Work-up: Quench with saturated

  (aq). Extract with DCM (3x). Dry organics over , filter, and concentrate.

• Purification: Flash column chromatography. Note that

  products are significantly less polar than the starting material.

Troubleshooting Table

Observation	Root Cause	Corrective Action
No Reaction	Radical quenching or poor solubility.	Switch solvent to DMSO; Increase Temp to 50°C.
Regioisomers	Lack of directing bias.	Block sterically accessible sites; Use protonation (TFA) to alter electronics.
Over-alkylation	Highly reactive substrate.	Reduce reagent equivalents to 1.5; Monitor via LCMS hourly.

Protocol B: Photoredox Catalysis (The MacMillan/Stephenson Approach)

For substrates sensitive to strong oxidants like TBHP, or when higher regioselectivity is required, photoredox catalysis is the gold standard.

Target Substrates: Unactivated arenes, electron-rich systems.

Materials

• Catalyst:

  or (1–2 mol%).

• Reagent: Trifluoromethanesulfonyl chloride (

  ) or Togni Reagent II.

• Base:

  (2.0 equiv).

• Light Source: Blue LEDs (

  = 450 nm).

• Solvent: Acetonitrile (MeCN).

Step-by-Step Methodology

• Setup: In a clear glass vial, combine Substrate (1.0 equiv), Catalyst (1 mol%), and Base (2.0 equiv) in MeCN (degassed).

• Reagent Addition: Add the

  Source (1.5 equiv).

  • Expert Insight: If using

    , handle in a fume hood due to volatility and toxicity.

• Irradiation: Place the vial 2–3 cm away from the Blue LED source. Use a fan to maintain ambient temperature (prevent thermal background reactions).

• Monitoring: Irradiate for 6–12 hours. Monitor consumption of starting material via TLC/UPLC.

• Work-up: Dilute with water, extract with EtOAc.

Comparative Analysis & Decision Matrix

Reagent Selection Guide

The choice of reagent dictates the mechanism and cost structure.

Reagent	Cost	Stability	Reactivity Profile	Primary Application
Langlois ( )	Low	High	Radical (needs oxidant)	Heterocycles, Scalable Process
Togni Reagent	High	Moderate	Electrophilic/Radical	Late-stage, Mild conditions
	Moderate	Low (Gas/Liq)	Radical	Photochemistry, Flow Chem
Mesen-CF3	High	High	Electrophilic	Electron-rich arenes

Workflow Decision Tree

Use this logic flow to select the optimal protocol for your specific substrate.

Figure 2: Decision matrix for selecting between innate chemical oxidation and photoredox catalysis based on substrate electronics and scale.

References

• Innate C-H Trifluoromethylation (The Baran Protocol): Ji, Y., Brueckl, T., Baxter, R. D., Fujiwara, Y., Seiple, I. B., Su, S., Blackmond, D. G., & Baran, P. S. (2011). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences, 108(35), 14411–14415. [Link]

• Photoredox Trifluoromethylation (The MacMillan Protocol): Nagib, D. A., & MacMillan, D. W. C. (2011). Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis. Nature, 480, 224–228. [Link]

• Radical Mechanism & Kinetics (The Stephenson Protocol): Iqbal, N., Choi, S., Ko, E., & Cho, E. J. (2012). Trifluoromethylation of Heterocycles via Visible Light-Mediated Photoredox Catalysis. Tetrahedron Letters, 53(15), 2005-2008. (Contextualizing the radical pathway). [Link]

• Electrochemical Approaches (Modern Context): O'Brien, A. G., Maruyama, A., Inokuma, Y., Fujita, M., Baran, P. S., & Blackmond, D. G. (2014). Radical C–H functionalization of heterocycles under electrochemical control. Angewandte Chemie International Edition, 53(44), 11868–11871. [Link]

Manganese(III) acetate mediated reaction of sodium perfluorohexanesulfinate

Initiating Reaction Research

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Pinpointing Critical Details

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Technical Notes & Optimization

Technical Support Center: Perfluoroalkylation via Sodium Perfluorohexanesulfinate

Topic: Phase Transfer Catalysis for C6-Perfluoroalkylation

Status: Active Support Tier: Level 3 (Senior Application Scientist)

System Overview & Mechanistic Grounding

Welcome to the technical support hub for Sodium Perfluorohexanesulfinate (

) . Unlike the more common trifluoromethylation (Langlois reagent), the introduction of a chain introduces significant lipophilicity and steric considerations.

When performing innate C-H perfluoroalkylation in biphasic systems (e.g., DCM/Water), the reaction relies on the Phase Transfer Catalyst (PTC) to shuttle the sulfinate anion into the organic layer, where oxidative desulfinylation occurs.

The Core Challenge: The Interface

The reaction fails if the sulfinate anion remains trapped in the aqueous phase or if the radical is generated too slowly compared to the decomposition of the oxidant.

Figure 1: Biphasic Oxidative Radical Mechanism The following diagram illustrates the critical transport role of the Quaternary Ammonium salt (

).

Caption: Figure 1. The PTC cycle showing the transport of the perfluorohexanesulfinate anion and subsequent radical generation.

Troubleshooting Guide: Diagnostics & Solutions

Issue A: Reaction Stalling (High Starting Material Recovery)

Symptom: LCMS shows unreacted substrate and remaining oxidant, but the sulfinate is consumed or degraded.

Root Cause: The "Salting Out" Effect or Catalyst Poisoning. The

chain is highly lipophilic. Unlike , the sodium salt of C6-sulfinate can act as a surfactant itself, forming micelles that trap the reacting species, preventing the PTC from functioning efficiently.

Protocol Adjustment:

• Switch Catalyst Architecture: Move from TBAB (Tetrabutylammonium bromide) to Aliquat 336 (Methyltrioctylammonium chloride). The longer alkyl chains on Aliquat disrupt micelle formation better than the symmetric butyl chains of TBAB.

• The "Initiator Spike": Add the oxidant (e.g., t-BuOOH) in 3 portions over 2 hours rather than a single bolus. This maintains a steady concentration of radicals matching the phase transfer rate.

Issue B: Low Regioselectivity

Symptom: Multiple perfluoroalkylated isomers are observed.

Root Cause: Radical Diffusion Rate. If the PTC is too efficient, the concentration of

in the organic phase becomes too high, leading to non-selective "shotgun" functionalization or radical dimerization ( ).

Corrective Action:

• Dilution: Increase the organic solvent volume by 50%.

• Counter-ion Tuning: Switch to a less lipophilic catalyst like TEBA (Triethylbenzylammonium chloride) . This slows the transfer rate, keeping the radical concentration low (steady-state approximation), which favors the thermodynamic product (most electron-rich position).

Issue C: Formation of Sulfinic Acid (Protonation)

Symptom: Evolution of

gas is slow; formation of observed (often seen as a new peak in NMR shifted -2 to -5 ppm relative to the salt).

Root Cause: pH Drift. As the reaction proceeds, acidic byproducts can lower the pH of the aqueous phase. If the pH drops below the pKa of the sulfinic acid (~1-2), the neutral acid forms and stays in the organic phase without generating radicals efficiently.

Protocol:

• Buffer System: Incorporate a Phosphate Buffer (pH 7.0) instead of pure water for the aqueous phase.

• Check Stoichiometry: Ensure you are using 2.0 - 3.0 equivalents of the sulfinate salt relative to the substrate.

Catalyst Selection Matrix

Use this table to select the correct PTC based on your solvent system and substrate hydrophobicity.

Catalyst	Structure	Best For...	Risk Factor
TBAB	Tetrabutylammonium Bromide	General Purpose (DCM/Water)	Can form emulsions with C6-sulfinates.
Aliquat 336	Methyltrioctylammonium Chloride	Highly non-polar substrates (Hexane/Toluene)	Hard to remove during workup (oily residue).
18-Crown-6	Cyclic Polyether	Solid-Liquid PTC (Anhydrous conditions)	Expensive; requires cation compatibility (K+ preferred over Na+).
TEBA	Benzyltriethylammonium Chloride	Controlling reaction rate (High selectivity)	Slower reaction times; requires heating.

Standardized Experimental Protocol

Objective: Mono-perfluorohexylation of Heteroarene via Biphasic PTC.

Reagents:

• Substrate (1.0 equiv)

• Sodium Perfluorohexanesulfinate (2.5 equiv)

• TBHP (70% aq, 3.0 equiv) or

• TBAB (0.3 equiv)

• Solvent: DCM : Water (2:1 ratio)

Workflow:

• Dissolution: In a vial, dissolve Sodium Perfluorohexanesulfinate (2.5 equiv) in Water (

  concentration relative to sulfinate).

• Organic Phase: In a separate vessel, dissolve Substrate (1.0 equiv) and TBAB (0.3 equiv) in DCM.

• Combination: Layer the aqueous solution over the organic solution. Do not stir yet.

• Initiation: Add TBHP dropwise to the biphasic mixture.

• Reaction: Vigorously stir (1000+ RPM) at room temperature. Note: High shear is critical to maximize interfacial surface area.

• Monitoring: Check LCMS at 2 hours. If conversion < 30%, add additional 1.0 equiv of TBHP.

Visualizing the Troubleshooting Logic:

Caption: Figure 2. Decision tree for diagnosing reaction failures in PTC-mediated perfluoroalkylation.

FAQ: Expert Insights

Q: Can I use DMSO instead of a biphasic system? A: Yes, and often it works better for the C6-sulfinate because DMSO dissolves both the organic substrate and the sodium salt, eliminating the need for a PTC. However, DMSO is difficult to remove during workup and can act as a radical scavenger at high temperatures. Use the Biphasic/PTC method when ease of purification is a priority.

Q: My product has a similar retention time to the catalyst. How do I purify it? A: This is common with Aliquat 336.

• Solution: Perform a Fluorous Solid Phase Extraction (F-SPE) . The

  chain gives your product high affinity for fluorous silica.

  • Load crude mixture onto Fluorous Silica.

  • Wash with 80:20 MeOH:H2O (Washes away catalyst and non-fluorous impurities).

  • Elute product with 100% MeOH or THF.

Q: Is the reaction air-sensitive? A: Generally, no. In fact, trace oxygen can sometimes assist the radical cycle. However, for reproducibility, we recommend running under an inert atmosphere (Argon) when using sensitive substrates, relying solely on the added oxidant (TBHP) for radical generation.

References

• Baran, P. S., et al. (2012). Innate C-H trifluoromethylation of heterocycles. Proceedings of the National Academy of Sciences. [Link]

• Langlois, B. R., et al. (1991). Trifluoromethylation of aromatic compounds with sodium trifluoromethanesulfinate under oxidative conditions. Tetrahedron Letters. [Link]

• Studer, A., & Curran, D. P. (2016). The Electron is a Catalyst. Nature Chemistry. [Link]

Reference Data & Comparative Studies

Comparative Guide: Stability Profile of Perfluoroalkylating Reagents

Executive Summary

In late-stage functionalization, the choice of a perfluoroalkylating reagent is often dictated by reactivity. However, for scale-up and reproducible manufacturing, stability —both thermal and hydrolytic—becomes the governing factor.

This guide analyzes the three dominant classes of reagents:

• Electrophilic: Hypervalent Iodine (Togni I/II) vs. Sulfonium Salts (Umemoto).

• Nucleophilic: Silanes (Ruppert-Prakash).

• Radical: Sulfinates (Langlois).

Key Finding: While Togni reagents offer rapid kinetics, they possess significant thermal instability (low

for decomposition). Umemoto reagents offer a safer thermal profile for scale-up. Ruppert-Prakash reagents require stringent moisture control, whereas the Langlois reagent exhibits the highest shelf-stability but limited scope.

Thermal Stability & Safety: The Electrophilic Challenge

Electrophilic trifluoromethylation relies heavily on hypervalent iodine or sulfonium salts. The primary risk in this category is energetic thermal decomposition.

Hypervalent Iodine (Togni) vs. Sulfonium Salts (Umemoto)

Togni Reagents (I & II) contain a hypervalent iodine-oxygen bond. While crystalline and easy to handle on a milligram scale, they exhibit exothermic decomposition profiles that pose hazards at multigram scales.

Umemoto Reagents (Dibenzothiophenium salts) generally exhibit higher thermal stability due to the robust aromatic sulfonium nature, making them preferable for processes requiring elevated temperatures.

Table 1: Thermal Decomposition Metrics (DSC Data)

Reagent	Structure Class	Melting Point (°C)	DSC Onset ( )	Energy Release ( )	Stability Verdict
Togni Reagent I	Hypervalent Iodine	130–132	~155°C	High (>250 J/g)	Moderate Risk
Togni Reagent II	Hypervalent Iodine	76–78	~135°C	High (>300 J/g)	High Risk
Umemoto Reagent	Sulfonium Salt	155–157	>200°C	Moderate	Stable
S- (Trifluoromethyl) dibenzothiophenium	Sulfonium Salt	148–150	>180°C	Moderate	Stable

Expert Insight: Togni Reagent II has a lower onset temperature than Togni I. If your protocol requires heating above 80°C, switch to Umemoto reagents or implement active cooling safety loops.

Hydrolytic Stability: The Nucleophilic Constraint

The Ruppert-Prakash Reagent (

) is the gold standard for nucleophilic trifluoromethylation. However, its stability is binary: indefinite under inert gas, but rapidly degrading upon exposure to moisture or Lewis bases.

Mechanism of Instability

The degradation is autocatalytic. Trace water generates

or hydroxide, which cleaves the bond, generating (gas) and siloxanes.

• Storage Requirement: 2-8°C, under Argon/Nitrogen.

• Indicator of Degradation: Increased pressure in storage vessel (due to

  release) and opacity in liquid (siloxane formation).

The Langlois Alternative (Radical)

Sodium triflinate (Langlois Reagent,

) is a solid salt.

• Hydrolytic Stability: High. Can be handled in open air.

• Solubility: Soluble in water; often used in biphasic aqueous systems.

• Limitation: Stability refers to the reagent, not the radical intermediate. Once oxidized, the

  radical has a microsecond lifetime.

Visualizing Stability Pathways

The following diagram illustrates the degradation pathways that researchers must mitigate during storage and reaction setup.

*Figure 1: Critical degradation pathways. Red paths indicate safety hazards; Yellow indicates reagent los